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Compound of Interest

Compound Name: Benzene, 1,1'-thiobis[2-nitro-

CAS No.: 22100-66-9

Cat. No.: B108668

Get Quote

Before any disposal procedure can be initiated, a thorough understanding of the subject

compound is paramount. Benzene, 1,1'-thiobis[2-nitro-] (CAS No. 22100-66-9) is a yellow

crystalline solid.[1] Its molecular structure, featuring two nitro-substituted benzene rings linked

by a sulfur atom, is the primary determinant of its chemical reactivity and hazard profile.[1]

The presence of nitro groups suggests that this compound should be handled with the same

caution as other aromatic nitro compounds, which are often toxic and may be carcinogenic.[2]

[3] The organosulfur linkage introduces another layer of complexity; the combustion of such

compounds can release toxic oxides of sulfur, necessitating specialized disposal methods.
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Property Value Source

IUPAC Name
1-nitro-2-(2-

nitrophenyl)sulfanylbenzene
[1]

CAS Registry Number 22100-66-9 [1]

Molecular Formula C₁₂H₈N₂O₄S [1]

Molecular Weight 276.27 g/mol [1]

Physical State Yellow solid [1]

Melting Point 123-124°C [1]

Causality of Hazards: The electron-withdrawing nature of the nitro groups makes the aromatic

rings electron-deficient and susceptible to nucleophilic attack, influencing its metabolic

pathways and potential toxicity. The thioether linkage is a point of potential oxidative chemistry.

Toxicological studies on the compound itself are limited, but the hazards of the parent

compound, nitrobenzene, are well-documented and include toxicity upon ingestion, inhalation,

and skin contact, suspected carcinogenicity, and damage to organs through prolonged

exposure.[4][5] Therefore, Benzene, 1,1'-thiobis[2-nitro-] must be treated as a hazardous

substance.

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling the compound for disposal, ensure all appropriate engineering controls and

personal protective equipment are in use.

Engineering Controls: All handling of Benzene, 1,1'-thiobis[2-nitro-], including weighing and

preparing for disposal, must be conducted within a certified chemical fume hood to prevent

inhalation of any dust or vapors.[6]

Personal Protective Equipment (PPE): A standard PPE ensemble for handling this

hazardous chemical is required:
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Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves before

each use and dispose of them properly after handling.[4]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes or airborne particles.[4]

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator may be necessary.[4][7]

Waste Characterization and Segregation: A Decision
Workflow
Proper disposal begins with correct waste characterization under the Resource Conservation

and Recovery Act (RCRA).[8] As a nitroaromatic compound, this chemical waste is considered

hazardous. It is crucial to prevent the mixing of incompatible waste streams.[9][10]
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Waste Characterization & Segregation

Segregation Protocol

Is the waste Benzene,
1,1'-thiobis[2-nitro-]?

YES: Classify as
Hazardous Waste

Identify Waste Stream:
Solid or Liquid Solution?

Solid Waste:
Collect separately.

Do not mix with other solids.

Solid

Liquid Waste:
Is it in a halogenated or

non-halogenated solvent?

Liquid

Crucial Check:
Is the container free from

incompatible residues (e.g., strong
oxidizers, bases)?

Collect in 'Halogenated
Organic Waste' container

Halogenated

Collect in 'Non-Halogenated
Organic Waste' container

Non-Halogenated

Proceed to Accumulation

Yes

Click to download full resolution via product page

Caption: Waste characterization and segregation workflow.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b108668/docs?utm_src=pdf-body-img#understanding-the-compound-hazard-profile-and-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


On-Site Accumulation and Labeling Protocol
Hazardous waste must be accumulated at or near the point of generation in what is known as a

Satellite Accumulation Area (SAA).[8]

Step 1: Select a Proper Waste Container Choose a container that is in good condition,

compatible with the chemical, and has a secure, tight-fitting lid.[8] For solid Benzene, 1,1'-
thiobis[2-nitro-], a high-density polyethylene (HDPE) or glass container is appropriate. If it is

dissolved in a solvent, use a designated solvent waste container.

Step 2: Label the Container Immediately The moment the first drop of waste enters the

container, it must be labeled.[9] The label must include:

The words "HAZARDOUS WASTE".[8]

The full chemical name: "Benzene, 1,1'-thiobis[2-nitro-]". Do not use abbreviations.[10]

The approximate percentage of each component if it is a mixture.

The date accumulation began.

The relevant hazard pictograms (e.g., Health Hazard, Environment, Acute Toxicity).

Step 3: Store the Container Safely Keep the waste container closed at all times except when

adding waste.[9] Store it in a designated SAA, away from heat or ignition sources, and in

secondary containment to catch any potential leaks.[9]

Step 4: Do Not Overfill Fill the container no more than 90% full to allow for expansion of vapors

and to prevent spills during transport.
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On-Site Waste Accumulation Process

1. Select a compatible,
sealable waste container

2. Affix 'HAZARDOUS WASTE' label
before adding any waste

3. Add waste in a chemical
fume hood

4. Securely close container
immediately after adding waste

5. Store container in designated
Satellite Accumulation Area (SAA)

with secondary containment

6. When container is full (≤90%),
complete final waste details on label

7. Arrange for pickup by
EHS/certified waste hauler

Click to download full resolution via product page

Caption: Step-by-step process for waste accumulation.

Final Disposal Pathway
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The primary and recommended disposal method for Benzene, 1,1'-thiobis[2-nitro-] is high-

temperature incineration in a licensed hazardous waste facility.

Why Incineration?

Aromatic Compounds: Landfilling is inappropriate for many organic compounds. Incineration

is required to destroy the stable benzene ring structure.

Organosulfur Compounds: Burning organosulfur compounds requires special incinerators

equipped with scrubbers to remove the resulting sulfur oxides (SOx) from the flue gas,

preventing their release into the atmosphere where they can contribute to acid rain.[4]

Nitro Compounds: The high temperatures of a chemical incinerator are effective at

destroying nitro functional groups, which can otherwise be environmentally persistent and

toxic.[3][4]

Forbidden Disposal Methods:

DO NOT dispose of this chemical down the drain.[11] This is strictly prohibited as it is

harmful to aquatic life and can damage wastewater treatment systems.[4] The EPA has a

universal ban on sewering hazardous waste pharmaceuticals, a principle that should be

applied to all hazardous research chemicals.[12][13]

DO NOT dispose of this chemical in the regular trash.

DO NOT attempt to neutralize this chemical in the lab without a validated and specific

protocol for this compound. The reduction of nitro groups can produce other hazardous

compounds, and reactions can be unpredictable.[1]

Emergency Procedures for Spills and Exposures
In the event of a spill or exposure, immediate and correct action is critical.

Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a

poorly ventilated space.
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Control: Remove all ignition sources.[3]

Contain: For small spills, absorb the material with a non-combustible absorbent like

vermiculite or sand.[3]

Collect: Carefully scoop the absorbed material into a labeled hazardous waste container for

disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report all spills to your institution's Environmental Health and Safety (EHS) office.

For large spills, they will manage the cleanup.[3]

Exposure Response:

Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with

copious amounts of water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure

that Benzene, 1,1'-thiobis[2-nitro-] is managed and disposed of in a manner that upholds the

highest standards of safety, regulatory compliance, and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.epa.gov/system/files/documents/2022-10/Quick%20Start%20Guide%20-%20Managing%20Hazardous%20Waste%20Pharmaceuticals.pdf
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://www.benchchem.com/product/b108668/docs#understanding-the-compound-hazard-profile-and-characteristics
https://www.benchchem.com/product/b108668/docs#understanding-the-compound-hazard-profile-and-characteristics
https://www.benchchem.com/product/b108668/docs#understanding-the-compound-hazard-profile-and-characteristics
https://www.benchchem.com/product/b108668/docs#understanding-the-compound-hazard-profile-and-characteristics
https://www.benchchem.com/product/b108668?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

